Cas no 1221722-66-2 (1-(4-Chlorophenyl)methyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(4-Chlorophenyl)methyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1221722-66-2
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 5901488
• PubChem ID: 47002623
• Update Time: 2025-05-19

1-(4-Chlorophenyl)methyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Chlorophenyl)methyl]-5-hydroxy-3-methyl-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 1-[(4-chlorophenyl)methyl]-5-hydroxy-3-methyl-
• AKOS030701106
• 2-[(4-chlorophenyl)methyl]-5-methyl-3-oxo-1H-pyrazole-4-carbaldehyde
• 1221722-66-2
• EN300-60692
• Z954601958
• 1-(4-Chlorophenyl)methyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C12H11ClN2O2/c1-8-11(7-16)12(17)15(14-8)6-9-2-4-10(13)5-3-9/h2-5,7,17H,6H2,1H3
• InChI Key： ZWAWGPNNQLJZJK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C(O)=C(C=O)C(C)=N1

Computed Properties

• Exact Mass: 250.0509053g/mol
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 412.8±45.0 °C(Predicted)
• pka: 6.99±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Chlorophenyl)methyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbaldehyde

Introduction to 1-(4-Chlorophenyl)methyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No: 1221722-66-2)

1-(4-Chlorophenyl)methyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activity. This compound, identified by the CAS number 1221722-66-2, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of a 4-chlorophenyl group, a 5-hydroxy moiety, and a 3-methyl substituent on the 1H-pyrazole core suggests diverse interactions with biological targets, making it a valuable scaffold for medicinal chemistry investigations.

The pyrazole scaffold is well-documented for its role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer properties. The aldehyde functional group at the 4-position further enhances the compound's reactivity, allowing for further derivatization and exploration of its pharmacological profile. This flexibility makes it an attractive candidate for synthesizing novel analogs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the binding affinity of such compounds to biological targets. The 1-(4-Chlorophenyl)methyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbaldehyde has been subjected to virtual screening against several protein targets, revealing potential interactions with enzymes and receptors involved in critical biological pathways. These interactions include modulation of kinases, which are often implicated in cancer progression, as well as receptors involved in inflammatory responses.

In vitro studies have begun to elucidate the mechanistic aspects of this compound's activity. Initial experiments suggest that the aldehyde group participates in covalent bonding with cysteine residues on target proteins, leading to inhibition of their function. This mode of action is particularly intriguing for developing drugs that require precise targeting without off-target effects. Additionally, the 5-hydroxy group may contribute to hydrogen bonding interactions, enhancing binding stability and specificity.

The 4-chlorophenyl moiety is another key feature that influences the compound's pharmacokinetic properties. Chlorophenyl groups are known to enhance lipophilicity, which can improve membrane permeability and oral bioavailability. This characteristic is crucial for drug development, as poor bioavailability can significantly limit therapeutic efficacy. Furthermore, the presence of a chlorine atom can also affect metabolic stability, potentially influencing the compound's half-life and duration of action.

Preclinical studies are underway to evaluate the safety and efficacy of derivatives of 1-(4-Chlorophenyl)methyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbaldehyde. These studies aim to identify optimal dosing regimens and assess potential toxicities. The focus is on understanding how structural modifications can fine-tune pharmacological properties while minimizing adverse effects. For instance, replacing the aldehyde group with other functional groups may alter reactivity without compromising biological activity.

The integration of machine learning models has accelerated the process of identifying promising candidates from large chemical libraries. By leveraging data-driven approaches, researchers can predict binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties with greater accuracy. This has led to a more efficient pipeline for drug discovery, where compounds like 1-(4-Chlorophenyl)methyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbaldehyde are rapidly optimized for clinical development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to improve efficiency and scalability. These methods not only reduce production costs but also minimize environmental impact by reducing waste generation.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on this compound. Such partnerships facilitate the sharing of resources and expertise, leading to faster breakthroughs in drug development. The collective knowledge gained from these collaborations ensures that compounds like 1-(4-Chlorophenyl)methyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbaldehyde are thoroughly evaluated before moving into clinical trials.

The future direction of research on this compound includes exploring its potential in treating neurological disorders. The pyrazole scaffold has shown promise in modulating neurotransmitter systems, making it a candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, investigating its role in infectious diseases could open new avenues for antiviral and antibacterial therapies.

In conclusion,1-(4-Chlorophenyl)methyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbaldehyde represents a compelling subject of study in pharmaceutical chemistry due to its structural complexity and potential biological activity. Its unique combination of functional groups offers opportunities for developing novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for this compound,1221722-66-2 will undoubtedly remain a key player in drug discovery efforts worldwide.